Cas no 14900-89-1 (Benzoic acid,3,3'-[iminobis(methylene)]bis- (9CI))

• Product Name: Benzoic acid,3,3'-[iminobis(methylene)]bis- (9CI)
• CAS No: 14900-89-1
• MF: C₁₆H₁₅NO₄
• MW: 285.294604539871
• CID: 120694
• PubChem ID: 1519409
• Update Time: 2025-04-18

Benzoic acid,3,3'-[iminobis(methylene)]bis- (9CI) Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,3,3'-[iminobis(methylene)]bis- (9CI)
• 3,3'-(iminodimethanediyl)dibenzoic acid
• 3,3'-[Iminobis(methylene)]dibenzoic acid
• BIS-(3-AMINOMETHYLBENZOIC ACID)
• MFCD06858473
• 14900-89-1
• 3-[[(3-carboxyphenyl)methylamino]methyl]benzoic Acid

• Inchi： 1S/C16H15NO4/c18-15(19)13-5-1-3-11(7-13)9-17-10-12-4-2-6-14(8-12)16(20)21/h1-8,17H,9-10H2,(H,18,19)(H,20,21)
• InChI Key： OFHSSZSILFRLMN-UHFFFAOYSA-N
• SMILES： OC(C1=CC=CC(=C1)CNCC1C=CC=C(C(=O)O)C=1)=O

Computed Properties

• Exact Mass: 285.10015
• Monoisotopic Mass: 285.10010796g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 337
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 86.6Ų

Experimental Properties

• PSA: 86.63